7-(4-methoxyphenyl)-5-phenyl-4-(propan-2-ylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C22H21N3OS
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 7-(4-methoxyphenyl)-5-phenyl-4-propan-2-ylsulfanylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C22H21N3OS/c1-15(2)27-22-20-19(16-7-5-4-6-8-16)13-25(21(20)23-14-24-22)17-9-11-18(26-3)12-10-17/h4-15H,1-3H3
• InChI Key: IEHWITCTOFMCGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=NC2=C1C(=CN2C3=CC=C(C=C3)OC)C4=CC=CC=C4

Description

This compound, represented by the chemical formula C₂₀H₂₀N₂O₂S , belongs to the pyrrolopyrimidine family. It exhibits intriguing structural features, combining a pyrrolo ring system with a pyrimidine core. The presence of a methoxyphenyl group and a phenyl substituent adds further complexity to its structure. Researchers have explored its potential in various fields due to its unique properties.

Preparation Methods

Synthetic Routes:: Several synthetic routes lead to the formation of this compound. One common approach involves the condensation of appropriate precursors, such as 4-methoxyaniline and 2,4-dichloro-5-phenylpyrimidine, followed by cyclization. Alternatively, starting from 4-methoxybenzaldehyde and 2,4-dichloro-5-phenylpyrimidine, a similar cyclization process can yield the desired product.

Reaction Conditions:: The cyclization reactions typically occur under mild acidic or basic conditions. Solvents like ethanol or acetonitrile are commonly employed. Catalysts or reagents, such as Lewis acids (e.g., AlCl₃) or bases (e.g., NaOH), facilitate the cyclization process.

Industrial Production:: While no large-scale industrial production methods are reported specifically for this compound, its synthesis can be adapted for scale-up using standard chemical engineering principles.

Chemical Reactions Analysis

Reactivity::

• Oxidation : The methoxy group may undergo oxidation to form the corresponding hydroxy group.
• Substitution : The phenyl group can participate in electrophilic aromatic substitution reactions.
• Reduction : Reduction of the pyrimidine ring may yield a dihydro derivative.

Common Reagents and Conditions::

• Oxidation : Oxidizing agents like KMnO₄ or PCC.
• Substitution : Lewis acids (e.g., AlCl₃) for Friedel-Crafts reactions.
• Reduction : Hydrogenation using Pd/C or Raney nickel.

Major Products:: The major products depend on the specific reaction conditions and the substituents present. Hydroxylation, halogenation, or alkylation at various positions are possible.

Scientific Research Applications

Researchers have explored the following applications:

• Medicinal Chemistry : Investigating its potential as an anticancer agent or kinase inhibitor.
• Biological Studies : Studying its effects on cellular pathways and protein targets.
• Materials Science : Exploring its use in organic electronics or as a building block for functional materials.

Mechanism of Action

The compound likely exerts its effects through interactions with specific molecular targets. Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

While there are related pyrrolopyrimidines, this compound’s unique combination of substituents sets it apart. Similar compounds include 3-(4-methoxyphenyl)-7-methyl-2-(propan-2-ylsulfanyl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one.